PXS-4787 mechanism of irreversible LOX inhibition
PXS-4787 mechanism of irreversible LOX inhibition
An In-Depth Technical Guide on the Core Mechanism of Irreversible LOX Inhibition by PXS-4787
Introduction
PXS-4787 is a potent, selective, and irreversible pan-inhibitor of the lysyl oxidase (LOX) family of enzymes.[1] The LOX family, which includes LOX and four lysyl oxidase-like proteins (LOXL1-4), are copper-dependent amine oxidases crucial for the covalent cross-linking of collagen and elastin in the extracellular matrix (ECM).[2][3] By catalyzing the oxidative deamination of lysine residues, they play a fundamental role in tissue structure and integrity.[2] Upregulation of LOX activity is implicated in the pathophysiology of various fibrotic diseases and cancer metastasis, making these enzymes a key therapeutic target.[2] PXS-4787 was developed as a mechanism-based inhibitor designed to specifically and irreversibly neutralize LOX activity, thereby preventing the pathological stiffening and accumulation of scar tissue.[4][5] This document provides a detailed overview of its mechanism, inhibitory profile, and the experimental protocols used for its characterization.
Core Mechanism of Irreversible Inhibition
PXS-4787 functions as a mechanism-based inhibitor, also known as a "suicide inhibitor". This mode of action involves the enzyme's own catalytic machinery converting the inhibitor into a reactive intermediate, which then forms a permanent, covalent bond with the enzyme's active site. This process leads to irreversible inactivation.
The key steps are as follows:
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Active Site Competition : PXS-4787 competes with the natural substrates (e.g., lysine residues on collagen) for binding to the enzyme's active site.[3][4]
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Enzymatic Processing : The LOX enzyme processes the allylamine portion of the PXS-4787 molecule.[6]
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Covalent Adduct Formation : This enzymatic processing transforms PXS-4787 into a highly reactive intermediate that covalently binds to the lysyl tyrosyl quinone (LTQ) cofactor, a critical component of the LOX catalytic site.[2][4]
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Irreversible Inactivation : The formation of this stable enzyme-inhibitor adduct permanently blocks the active site, rendering the enzyme non-functional.[6] Enzymatic activity can only be restored through the synthesis of new enzyme molecules.[6]
A critical feature of PXS-4787's design is the inclusion of a sulfone linker, which confers high selectivity for the LOX family over other related amine oxidases, such as Semicarbazide-Sensitive Amine Oxidase (SSAO/VAP-1), preventing unwanted off-target activity.[7]
Data Presentation
Quantitative Inhibitory Activity
The potency of PXS-4787 has been quantified across multiple LOX family isoforms. The following table summarizes the half-maximal inhibitory concentrations (IC50).
| Enzyme Target | IC50 Value (µM) | Source |
| Bovine Aorta LOX | 2.0 | [1][2][8][9] |
| Human Recombinant LOXL1 | 3.2 | [1][2][8][9] |
| Human Recombinant LOXL2 | 0.6 | [1][2][8][9] |
| Human Recombinant LOXL3 | 1.4 | [1][2][8][9] |
| Human Recombinant LOXL4 | 0.2 | [1][2][8][9] |
In Vitro Efficacy: Collagen and Cross-Link Reduction
The functional impact of LOX inhibition was assessed in an in vitro 'scar-in-a-jar' model using primary human dermal fibroblasts. Treatment with PXS-4787 for 11 days resulted in a dose-dependent reduction in total collagen (measured via hydroxyproline) and key collagen cross-links.[7][10]
| Analyte | Concentration | % Reduction vs. Control | Significance (p-value) |
| Hydroxyproline (Total Collagen) | 10 µM | Significant Reduction | p = 0.0385[7][10] |
| DHLNL (Immature Cross-link) | 10 µM | Dose-dependent Reduction | p = 0.0159[7][10] |
| HLNL (Immature Cross-link) | 10 µM | Trend towards Reduction | Not Significant[7] |
| DPD (Mature Cross-link) | 1 µM | Significant Reduction | p = 0.0359[7] |
| 10 µM | Significant Reduction | p = 0.0396[7] | |
| PYD (Mature Cross-link) | 10 µM | Significant Reduction | p = 0.0403[7][10] |
Experimental Protocols
Enzymatic Inhibitory Activity (Amplex Red Assay)
This assay measures the hydrogen peroxide (H₂O₂) produced as a byproduct of the LOX-catalyzed amine oxidation reaction.
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Principle : The Amplex® Red reagent (10-acetyl-3,7-dihydroxyphenoxazine), in the presence of horseradish peroxidase (HRP), reacts with H₂O₂ in a 1:1 stoichiometry to produce the highly fluorescent compound resorufin. The increase in fluorescence is directly proportional to the amount of H₂O₂ generated and thus to LOX enzyme activity.
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Methodology :
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Recombinant human LOX enzymes are incubated with their substrate (e.g., putrescine) in a suitable buffer.
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Varying concentrations of PXS-4787 are added to the reaction wells.
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Amplex Red reagent and HRP are included in the reaction mixture.
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The plate is incubated, and fluorescence is measured over time using a plate reader (excitation ~540 nm, emission ~590 nm).
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The rate of reaction is calculated, and IC50 values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.[6][7]
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Irreversible Inhibition Assessment (Jump Dilution Assay)
This protocol is designed to distinguish between reversible and irreversible (including tight-binding) inhibitors.
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Principle : An enzyme and inhibitor are pre-incubated at high concentrations to allow for binding. The mixture is then rapidly diluted ("jumped") to a concentration where the inhibitor, if reversible, would dissociate, leading to a recovery of enzyme activity. For an irreversible inhibitor, no significant recovery of activity is observed post-dilution.
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Methodology :
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Pre-incubation : A concentrated solution of a LOX enzyme (e.g., LOXL1) is incubated with a high concentration of PXS-4787 (or a control inhibitor) for a set period to allow binding to reach equilibrium.
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Dilution : The enzyme-inhibitor mixture is rapidly diluted (e.g., 100-fold) into a reaction buffer containing the enzyme's substrate.
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Activity Measurement : Enzyme activity is immediately measured using the Amplex Red assay described above.
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Analysis : The activity is compared to a control where the enzyme was diluted first and then exposed to the inhibitor at its final, low concentration. Irreversible inhibition by PXS-4787 is confirmed by a near-complete lack of enzyme activity recovery after dilution.[3][5][6]
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Collagen Deposition and Cross-Linking ('Scar-in-a-Jar' Model)
This in vitro model simulates the fibrotic environment of a scar to assess the antifibrotic potential of compounds.
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Principle : Primary human dermal fibroblasts are cultured under conditions that promote excessive collagen production and deposition, mimicking scar formation. The effect of an inhibitor on this process can then be quantified.
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Methodology :
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Cell Culture : Primary human dermal fibroblasts are seeded at high density in culture plates.
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Treatment : The cells are cultured for an extended period (e.g., 11 days) in the presence of varying concentrations of PXS-4787 (e.g., 0, 1, and 10 µM).
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Sample Collection : After the culture period, the cell layers and their deposited ECM are harvested.
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Analysis : The harvested material is hydrolyzed, and the concentrations of hydroxyproline (as a surrogate for total collagen) and specific collagen cross-links (DHLNL, HLNL, PYD, DPD) are quantified using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[7]
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References
- 1. PXS-4787 hydrochloride | pan-LOX inhibitor | Probechem Biochemicals [probechem.com]
- 2. immune-system-research.com [immune-system-research.com]
- 3. researchgate.net [researchgate.net]
- 4. reddit.com [reddit.com]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. Topical application of an irreversible small molecule inhibitor of lysyl oxidases ameliorates skin scarring and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
- 8. medchemexpress.com [medchemexpress.com]
- 9. PXS-4787 | TargetMol [targetmol.com]
- 10. researchgate.net [researchgate.net]
